Cas no 623143-38-4 ((1R)-1-(2-methoxyphenyl)propan-1-amine)

(1R)-1-(2-Methoxyphenyl)propan-1-amine is a chiral amine compound characterized by its stereospecific (R)-configuration and a methoxy-substituted aromatic ring. This structural motif imparts distinct electronic and steric properties, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The compound's enantiomeric purity is critical for achieving high selectivity in chiral catalyst systems or active pharmaceutical ingredient (API) development. Its methoxy group enhances solubility in organic solvents while influencing reactivity in electrophilic aromatic substitution or reductive amination processes. The compound is typically handled under inert conditions due to the amine functionality's sensitivity. Suitable for use in medicinal chemistry research, it serves as a precursor for ligands or bioactive molecules targeting CNS or adrenergic pathways.

(1R)-1-(2-methoxyphenyl)propan-1-amine structure

623143-38-4 structure

Product Name:(1R)-1-(2-methoxyphenyl)propan-1-amine

CAS No:623143-38-4

MF:C₁₀H₁₆ClNO

MW:201.693141937256

MDL:MFCD12757161

CID:836576

PubChem ID:53484779

Update Time:2025-06-07

(1R)-1-(2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(2-Methoxyphenyl)propan-1-amine hydrochloride
- (1R)-1-(2-methoxyphenyl)propan-1-amine,hydrochloride
- Benzenemethanamine, alpha-ethyl-2-methoxy-, (alphaR)- (9CI)
- (R)-1-(2-Methoxyphenyl)propan-1-aminehydrochloride
- MFCD12757161
- (1R)-1-(2-methoxyphenyl)propan-1-amine hydrochloride
- (1R)-1-(2-Methoxyphenyl)propylamine HCl
- (1R)-1-(2-Methoxyphenyl)propylamine hydrochloride
- 623143-38-4
- AKOS015923146
- 2103395-82-8
- BS-17260
- (1R)-1-(2-methoxyphenyl)propan-1-amine;hydrochloride
- Y10283
- DTXSID40704212
- A868510
- (1R)-1-(2-Methoxyphenyl)propan-1-amine--hydrogen chloride (1/1)
- (1R)-1-(2-methoxyphenyl)propan-1-amine
- (R)-1-(2-Methoxyphenyl)propan-1-amine HCl
- MDL： MFCD12757161
- Inchi： 1S/C10H15NO.ClH/c1-3-9(11)8-6-4-5-7-10(8)12-2;/h4-7,9H,3,11H2,1-2H3;1H/t9-;/m1./s1
- InChI Key： XPWHPGHAPKCHQY-SBSPUUFOSA-N
- SMILES： Cl.O(C)C1C=CC=CC=1[C@@H](CC)N

Computed Properties

Exact Mass: 201.09200
Monoisotopic Mass: 201.092
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 127
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2A^2

Experimental Properties

PSA: 35.25000
LogP: 3.60730

(1R)-1-(2-methoxyphenyl)propan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1R)-1-(2-methoxyphenyl)propan-1-amine Pricemore >>

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